Cas no 3578-47-0 (Propanedioic acid,2-nonyl-)

• Product Name: Propanedioic acid,2-nonyl-
• CAS No: 3578-47-0
• MF: C₁₂H₂₂O₄
• MW: 230.300684452057
• CID: 309719
• PubChem ID: 4008497
• Update Time: 2025-04-19

Propanedioic acid,2-nonyl- Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-nonyl-
• N-NONYLMALONIC ACID
• 1-nonyl isothiocyanate
• decane dicarboxylic acid
• Isothiocyanic acid,nonyl ester
• n-nonyl isothiocyanate
• n-Nonyl-malonsaeure
• Nonane,1-isothiocyanato
• Nonylisothiocyanat
• nonylisothiocyanate
• nonyl-malonic acid
• Nonyl-malonsaeure
• Propanedioic acid, nonyl-
• SCHEMBL110170
• decanedicarboxylic
• DTXSID30877000
• FWQNYUYRXNWOOM-UHFFFAOYSA-N
• 3578-47-0

• Inchi： 1S/C12H22O4/c1-2-3-4-5-6-7-8-9-10(11(13)14)12(15)16/h10H,2-9H2,1H3,(H,13,14)(H,15,16)
• InChI Key： FWQNYUYRXNWOOM-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)CCCCCCCCC)=O

Computed Properties

• Exact Mass: 230.15200
• Monoisotopic Mass: 230.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.064
• Boiling Point: 389.7°C at 760 mmHg
• Flash Point: 203.6°C
• Refractive Index: 1.473
• PSA: 74.60000
• LogP: 2.91250